molecular formula C4H7NO2S2 B8488302 N-[(Methylsulfanyl)carbonothioyl]glycine CAS No. 40520-04-5

N-[(Methylsulfanyl)carbonothioyl]glycine

Cat. No. B8488302
CAS RN: 40520-04-5
M. Wt: 165.2 g/mol
InChI Key: CVYLWKKBVGCWBQ-UHFFFAOYSA-N
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Description

N-[(Methylsulfanyl)carbonothioyl]glycine is a useful research compound. Its molecular formula is C4H7NO2S2 and its molecular weight is 165.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[(Methylsulfanyl)carbonothioyl]glycine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(Methylsulfanyl)carbonothioyl]glycine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

40520-04-5

Product Name

N-[(Methylsulfanyl)carbonothioyl]glycine

Molecular Formula

C4H7NO2S2

Molecular Weight

165.2 g/mol

IUPAC Name

2-(methylsulfanylcarbothioylamino)acetic acid

InChI

InChI=1S/C4H7NO2S2/c1-9-4(8)5-2-3(6)7/h2H2,1H3,(H,5,8)(H,6,7)

InChI Key

CVYLWKKBVGCWBQ-UHFFFAOYSA-N

Canonical SMILES

CSC(=S)NCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Glycine (60 g., 0.8 mol.) was added to a cooled (5°-10°) solution of 89.6 g. (1.6 mol.) of potassium hydroxide in 200 ml. of water. After complete dissolution 60.8 g. (0.8 mol.) of carbon disulfide was added and the reaction mixture was stirred at 25° for three hours. A solution of 113.6 g. (0.8 mol.) of methyl iodide in 200 ml. of ethanol was added while maintaining the temperature at 25°-30°. The reaction mixture was stirred for two hours at 25°, then concentrated in vacuo and the remaining aqueous phase was basicified to pH 8.0 with aqueous sodium carbonate and extracted with ether. The aqueous phase was acidified to pH 2.5 with dilute hydrochloric acid and extracted with ethyl acetate. The extract was concentrated in vacuo and the residue recrystallized from toluene to give methyl carboxymethyldithiocarbamate.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
1.6 mol
Type
reactant
Reaction Step Two
Quantity
0.8 mol
Type
reactant
Reaction Step Three
Quantity
0.8 mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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